Cas no 163520-14-7 ([2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid)

[2-(tert-Butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid is a specialized boronic acid derivative featuring a tert-butylsulfamoyl moiety and an isobutyl-substituted thiophene ring. This compound is primarily employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The tert-butylsulfamoyl group enhances steric and electronic properties, potentially improving selectivity in coupling reactions. Its boronic acid functionality offers high reactivity with aryl halides, while the thiophene backbone contributes to stability and compatibility with diverse reaction conditions. This reagent is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Proper handling under inert conditions is recommended due to boronic acid sensitivity.
[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid structure
163520-14-7 structure
Product Name:[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid
CAS No:163520-14-7
MF:C12H22BNO4S2
MW:319.248381137848
CID:1344514
PubChem ID:11484000
Update Time:2025-10-29

[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,[2-[[(1,1-dimethylethyl)amino]sulfonyl]-5-(2-methylpropyl)-3-thienyl]-
    • [2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid
    • (2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronicacid
    • WNDRLWHRDDJBRR-UHFFFAOYSA-N
    • 2-(TERT-BUTYLSULFAMOYL)-5-(2-METHYLPROPYL)THIOPHEN-3-YLBORONIC ACID
    • 5-isobutyl-2-(N-tert-butylaminosulfonyl)thiophene-3-boronic acid
    • 163520-14-7
    • SCHEMBL707335
    • CS-0447755
    • F10471
    • {2-[(t-butylamino)sulfonyl]-5-isobutyl-3-thienyl}boronic acid
    • 5-iso-Butyl-2-(N-tert-butylaminosulfonyl)thiophene-3-boronic acid
    • (2-(N-(tert-Butyl)sulfamoyl)-5-isobutylthiophen-3-yl)boronic acid
    • Inchi: 1S/C12H22BNO4S2/c1-8(2)6-9-7-10(13(15)16)11(19-9)20(17,18)14-12(3,4)5/h7-8,14-16H,6H2,1-5H3
    • InChI Key: WNDRLWHRDDJBRR-UHFFFAOYSA-N
    • SMILES: S(C1=C(B(O)O)C=C(CC(C)C)S1)(NC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 318.11206
  • Monoisotopic Mass: 319.1083307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • PSA: 86.63

[2-(tert-butylsulfamoyl)-5-(2-methylpropyl)thiophen-3-yl]boronic acid Pricemore >>

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